Cas no 2227680-27-3 ((2R)-1-(3,4-dimethoxy-5-nitrophenyl)propan-2-amine)

• Product Name: (2R)-1-(3,4-dimethoxy-5-nitrophenyl)propan-2-amine
• CAS No: 2227680-27-3
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 6280438
• PubChem ID: 165682679
• Update Time: 2025-10-30

(2R)-1-(3,4-dimethoxy-5-nitrophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3,4-dimethoxy-5-nitrophenyl)propan-2-amine
• 2227680-27-3
• EN300-1776141

• Inchi： 1S/C11H16N2O4/c1-7(12)4-8-5-9(13(14)15)11(17-3)10(6-8)16-2/h5-7H,4,12H2,1-3H3/t7-/m1/s1
• InChI Key： BDSBBXGQJCEAAT-SSDOTTSWSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C[C@@H](C)N)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.3Ų

Additional information on (2R)-1-(3,4-dimethoxy-5-nitrophenyl)propan-2-amine

Introduction to (2R)-1-(3,4-Dimethoxy-5-Nitrophenyl)Propan-2-Amine (CAS No. 2227680-27-3)

Chemical Overview and Synthesis

The compound (2R)-1-(3,4-dimethoxy-5-nitrophenyl)propan-2-amine, identified by the CAS registry number 2227680-27-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its chiral center at the propan-2-amine moiety, which imparts stereochemical properties that are critical for its biological activity. The presence of 3,4-dimethoxy groups on the aromatic ring suggests a high degree of electron-donating capability, while the 5-nitro group introduces electron-withdrawing effects, creating a unique balance of electronic properties that can influence its reactivity and pharmacokinetics.

The synthesis of this compound typically involves multi-step processes, often utilizing advanced organic chemistry techniques such as nucleophilic substitution, Friedel-Crafts alkylation, or reductive amination. Recent advancements in catalytic asymmetric synthesis have enabled the efficient preparation of this enantiomerically pure compound, which is essential for its application in chiral drug design and asymmetric catalysis. The use of transition metal catalysts, such as palladium or rhodium complexes, has significantly improved the yield and enantioselectivity of this synthesis pathway.

Structural Features and Chemical Properties

The molecular structure of (2R)-1-(3,4-dimethoxy-5-nitrophenyl)propan-2-amine consists of a central propan-2-amine unit attached to a substituted phenyl ring. The 3,4-dimethoxy groups on the phenyl ring contribute to increased hydrophilicity and potential hydrogen bonding capabilities, which can enhance solubility in polar solvents. The 5-nitro group, on the other hand, introduces electron-withdrawing effects that can modulate the electronic environment of the molecule, influencing its reactivity in various chemical reactions.

Recent studies have explored the impact of these substituents on the compound's stability under different pH conditions and thermal environments. For instance, research published in *Journal of Medicinal Chemistry* highlights how the nitro group enhances oxidative stability while maintaining moderate lipophilicity, making it suitable for drug delivery systems that require both stability and bioavailability.

Applications in Pharmaceutical Research

The compound has garnered significant attention in pharmaceutical research due to its potential as a lead molecule for drug development. Its chiral nature makes it particularly valuable in designing enantiomerically pure drugs with improved efficacy and reduced side effects. Recent studies have focused on its role as a building block for constructing bioactive molecules targeting various therapeutic areas such as oncology, neurodegenerative diseases, and inflammation.

In a groundbreaking study published in *Nature Communications*, researchers demonstrated that derivatives of this compound exhibit potent anti-cancer activity by selectively inhibiting key enzymes involved in tumor progression. The 3,4-dimethoxyphenyl group was found to enhance cellular uptake due to its ability to interact with specific transport proteins, while the nitro group contributed to enzyme inhibition through π-interactions.

Additionally, this compound has been explored as a chiral catalyst in asymmetric synthesis reactions. Its ability to induce high enantioselectivity in reactions involving alkenes and alkynes has been documented in several high-profile journals like *Angewandte Chemie* and *Chemical Science*. These findings underscore its versatility as both a drug candidate and a synthetic tool.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of (2R)-1-(3,4-dimethoxy-5-nitrophenyl)propan-2-amine is crucial for sustainable chemical practices. Recent eco-toxicological studies have assessed its biodegradability under aerobic conditions and its potential to accumulate in aquatic ecosystems. Results indicate that under controlled laboratory conditions, the compound exhibits moderate biodegradability with half-life estimates ranging from 10 to 14 days.

To mitigate any adverse environmental effects during manufacturing processes, researchers have proposed implementing green chemistry principles such as solvent-free synthesis methods and catalytic recycling systems. These approaches aim to reduce waste generation and energy consumption while maintaining high product yields.

In terms of safety considerations, handling this compound requires adherence to standard laboratory protocols due to its potential irritancy to eyes and skin. Proper personal protective equipment (PPE) should be used during synthesis or analysis procedures.

Conclusion

(R)-1-(3,4-Dimethoxy-5-Nitrophenyl)Propan-2-Amine (CAS No. 2227680-27-3) stands out as a versatile molecule with promising applications across multiple disciplines within chemistry and pharmacology. Its unique structural features enable it to serve as both an effective drug candidate and an invaluable synthetic intermediate. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly significant role in advancing modern medicine while adhering to sustainable chemical practices.